Cas no 2228704-52-5 (tert-butyl N-3-(4-aminobutyl)-4-hydroxyphenylcarbamate)

• Product Name: tert-butyl N-3-(4-aminobutyl)-4-hydroxyphenylcarbamate
• CAS No: 2228704-52-5
• MF: C₁₅H₂₄N₂O₃
• MW: 280.362664222717
• CID: 5867472
• PubChem ID: 165758062
• Update Time: 2025-10-29

tert-butyl N-3-(4-aminobutyl)-4-hydroxyphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-(4-aminobutyl)-4-hydroxyphenylcarbamate
• 2228704-52-5
• tert-butyl N-[3-(4-aminobutyl)-4-hydroxyphenyl]carbamate
• EN300-1873240

• Inchi： 1S/C15H24N2O3/c1-15(2,3)20-14(19)17-12-7-8-13(18)11(10-12)6-4-5-9-16/h7-8,10,18H,4-6,9,16H2,1-3H3,(H,17,19)
• InChI Key： KHCNVCXNPZAFGK-UHFFFAOYSA-N
• SMILES： O(C(NC1=CC=C(C(=C1)CCCCN)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 280.17869263g/mol
• Monoisotopic Mass: 280.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 84.6Ų

Additional information on tert-butyl N-3-(4-aminobutyl)-4-hydroxyphenylcarbamate

tert-butyl N-3-(4-aminobutyl)-4-hydroxyphenylcarbamate: A Comprehensive Overview

The compound tert-butyl N-3-(4-aminobutyl)-4-hydroxyphenylcarbamate, with the CAS number 2228704-52-5, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various industries. In this article, we will delve into its structure, synthesis, properties, and recent advancements in its utilization.

Firstly, the molecular structure of tert-butyl N-3-(4-aminobutyl)-4-hydroxyphenylcarbamate is characterized by a complex arrangement of functional groups. The presence of a tert-butyl group, an aminoalkyl chain, and a hydroxyl-substituted phenol ring makes it a versatile compound. Recent studies have highlighted its ability to participate in diverse chemical reactions, making it a valuable intermediate in synthetic chemistry.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the phenolic derivative. Researchers have employed various methodologies, including nucleophilic substitution and condensation reactions, to achieve high yields. Notably, advancements in catalytic systems have significantly improved the efficiency of these reactions. For instance, the use of transition metal catalysts has been reported to accelerate the formation of the desired product while minimizing by-products.

In terms of physical properties, tert-butyl N-3-(4-aminobutyl)-4-hydroxyphenylcarbamate exhibits interesting behavior under different conditions. Its solubility in organic solvents and its thermal stability have been extensively studied. Recent experiments have shown that it maintains structural integrity up to 200°C, which is advantageous for applications requiring high-temperature stability.

The chemical properties of this compound are equally intriguing. The hydroxyl group on the phenolic ring can undergo various transformations, such as esterification or etherification, depending on the reaction conditions. Moreover, the aminoalkyl chain introduces additional reactivity, enabling interactions with other functional groups. These properties make it a promising candidate for use in drug delivery systems and polymer synthesis.

Recent research has explored the potential of tert-butyl N-3-(4-aminobutyl)-4-hydroxyphenylcarbamate in advanced materials science. Its ability to form cross-linked networks has led to its investigation as a precursor for high-performance polymers. Studies published in leading journals have demonstrated its role in creating biocompatible materials suitable for medical applications.

In addition to its material applications, this compound has also been studied for its biological activity. Preliminary assays have indicated potential anti-inflammatory and antioxidant properties, suggesting its utility in pharmaceutical formulations. However, further research is required to fully understand its pharmacokinetics and bioavailability.

The environmental impact of synthesizing and using tert-butyl N-3-(4-aminobutyl)-4-hydroxyphenylcarbamate is another area of interest. Researchers are actively exploring green chemistry approaches to minimize waste and reduce energy consumption during production. Innovations such as solvent-free reactions and recyclable catalysts are being implemented to enhance sustainability.

In conclusion, tert-butyl N-3-(4-aminobutyl)-4-hydroxyphenylcarbamate stands out as a multifaceted compound with vast potential across multiple disciplines. Its unique structure and reactivity continue to inspire new research directions, ensuring its relevance in both academic and industrial settings for years to come.